1-(4-((4-Acetylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-[(4-acetylpiperazin-1-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H25N3O2/c1-12(18)16-5-3-14(4-6-16)11-15-7-9-17(10-8-15)13(2)19/h14H,3-11H2,1-2H3
• InChI Key: DSRNOHIBCUSLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)CN2CCN(CC2)C(=O)C
• Molecular Formula: C14H25N3O2
• Molecular Weight: 267.37 g/mol

Description

The compound “1-(4-((4-Acetylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone” is a complex organic molecule. It is likely to be used as a reagent or building block in synthetic applications.

Chemical Reactions Analysis

The compound “1-(4-((4-Acetylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone” may participate in various chemical reactions. For instance, similar compounds have been used as catalysts for condensation reactions.

Scientific Research Applications

Synthesis and Antibacterial Activity

• A study by Zaidi et al. (2021) focused on synthesizing novel derivatives related to piperazine and piperidine, which showed potential as antimicrobial agents, suggesting possible applications in combating bacterial infections (Zaidi et al., 2021).

Synthesis and Antimicrobial Evaluation

• Research by Elavarasan et al. (2014) involved creating a series of novel heterocyclic compounds containing tetrazoles and piperidine nuclei. These compounds were evaluated for their antimicrobial activity, indicating their potential in developing new antimicrobial agents (Elavarasan et al., 2014).

Synthesis and Cytotoxic Studies

• Govindhan et al. (2017) synthesized a compound with a piperidine structure and evaluated its cytotoxicity. This research highlights the potential use of such compounds in exploring new cancer treatments or understanding cellular mechanisms (Govindhan et al., 2017).

Development of Dopaminergic Ligands

• A study by Penjišević et al. (2016) synthesized piperazine and piperidine derivatives to probe the dopamine D2 receptor. This research may contribute to the development of drugs targeting neurological and psychiatric disorders (Penjišević et al., 2016).

Synthesis and Analgesic, Anti-inflammatory Activities

• Palaska et al. (1993) synthesized derivatives of piperazine and tested them for analgesic and anti-inflammatory activities. These findings are significant for developing new pain and inflammation management drugs (Palaska et al., 1993).

Synthesis and Antileukemic Activity

• Vinaya et al. (2012) developed novel ethanone derivatives containing piperidine and evaluated their antileukemic activity. This study contributes to the search for new treatments for leukemia (Vinaya et al., 2012).

Wound-Healing Potential

• Vinaya et al. (2009) explored the wound-healing potential of ethanone derivatives with a piperidine structure, indicating their application in developing new wound-healing agents (Vinaya et al., 2009).